Cas no 864858-54-8 (N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}thiophene-2-carboxamide)

• Product Name: N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}thiophene-2-carboxamide
• CAS No: 864858-54-8
• MF: C₁₅H₁₃N₃O₂S₂
• MW: 331.412620306015
• CID: 6009017
• PubChem ID: 4385868
• Update Time: 2025-05-26

N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}thiophene-2-carboxamide
• 2-Thiophenecarboxamide, N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-
• AB00673775-01
• N-(6-acetyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)thiophene-2-carboxamide
• AKOS024604659
• N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)thiophene-2-carboxamide
• F1298-0849
• 864858-54-8
• N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl}thiophene-2-carboxamide
• SR-01000011347
• SR-01000011347-1

• Inchi： 1S/C15H13N3O2S2/c1-9(19)18-5-4-10-11(7-16)15(22-13(10)8-18)17-14(20)12-3-2-6-21-12/h2-3,6H,4-5,8H2,1H3,(H,17,20)
• InChI Key： AIJICYUPYJDDBL-UHFFFAOYSA-N
• SMILES： C1(C(NC2SC3=C(C=2C#N)CCN(C(C)=O)C3)=O)SC=CC=1

Computed Properties

• Exact Mass: 331.04491901g/mol
• Monoisotopic Mass: 331.04491901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 506.3±50.0 °C(Predicted)
• pka: 11.74±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}thiophene-2-carboxamide

Introduction to N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}thiophene-2-carboxamide and Its Significance in Modern Chemical Research

N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}thiophene-2-carboxamide (CAS No. 864858-54-8) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, represents a convergence of heterocyclic chemistry and pharmacological innovation. The presence of multiple functional groups, including acetyl, cyano, and thiophene rings, makes it a versatile scaffold for the development of novel bioactive molecules.

The< strong>thieno[2,3-cpyridine] core of this compound is particularly noteworthy due to its potential to interact with biological targets in unique ways. Thieno[2,3-cpyridine] derivatives have been extensively studied for their role in modulating various biological pathways, making them valuable candidates for drug discovery. The acetyl and cyano groups further enhance the compound's reactivity and binding affinity, allowing for precise targeting of therapeutic receptors. This combination of structural features positions N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}thiophene-2-carboxamide as a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing small molecules that can modulate neurological disorders. The< strong>thiophene moiety in N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}thiophene-2-carboxamide has been identified as a key structural element that can influence the compound's interaction with neurological receptors. Studies have shown that thiophene derivatives exhibit potential neuroprotective properties by inhibiting oxidative stress and modulating neurotransmitter activity. The acetyl group also contributes to the compound's ability to cross the blood-brain barrier, which is crucial for treating central nervous system disorders.

The< strong>cyano group in the molecule adds another layer of complexity and functionality. Cyano-substituted compounds are known for their ability to act as intermediates in various synthetic pathways and have been explored for their antimicrobial and anti-inflammatory properties. In the context of N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}thiophene-2-carboxamide, the cyano group may enhance the compound's binding affinity to specific enzymes or receptors involved in disease pathways. This underscores the importance of functional group diversity in designing molecules with tailored biological activities.

Advances in computational chemistry and molecular modeling have significantly accelerated the process of identifying promising drug candidates like N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}thiophene-2-carboxamide. These tools allow researchers to predict the binding interactions between the compound and biological targets with high accuracy. By leveraging these technologies, scientists can optimize the molecular structure to improve potency and selectivity. The integration of machine learning algorithms has further enhanced the efficiency of virtual screening processes, enabling faster identification of lead compounds for clinical development.

The synthesis of N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}thiophene-2-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the thieno[2',3']pyridine core followed by functional group modifications such as acetylation and cyanation. Recent improvements in synthetic methodologies have enabled more efficient production processes while minimizing waste generation. These advancements align with global efforts to promote sustainable chemistry practices.

In conclusion,N-{6-acetyl-3-cyano-4H,5H,6H,7H-thieno[2',3']pyridin- ^-->carboxamide (CAS No.
>864858
54
8) represents a significant advancement in pharmaceutical research due to its complex molecular architecture
and multifunctional groups.
The potential applications
of this compound in treating neurological disorders highlight its importance as a scaffold for drug development.
With ongoing research aimed at optimizing its synthesis
and exploring its biological activities,
N-{
>6-acetyl
-
>3-cyano
-
>4-H
,
>5-H
,
>6-H
,
>7-H
-
>thieno[
]PYRIDIN-(\b)
\)-carboxamide is poised to make substantial contributions to future medical breakthroughs.